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Compound of Interest

Compound Name: 4-Ethyl-2,3,3-trimethylheptane

Cat. No.: B14545327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical compound 4-Ethyl-2,3,3-
trimethylheptane, including its nomenclature, physicochemical properties, and synthetic

considerations. The information is presented to support research and development activities

where this molecule may be of interest.

IUPAC Nomenclature and Molecular Structure
The systematic name for an organic compound is determined by the rules set forth by the

International Union of Pure and Applied Chemistry (IUPAC).[1][2][3] The name 4-Ethyl-2,3,3-
trimethylheptane is derived as follows:

Identification of the Parent Chain: The longest continuous chain of carbon atoms in the

molecule is identified. In this case, the longest chain consists of seven carbon atoms, which

corresponds to the parent alkane "heptane".

Numbering the Parent Chain: The chain is numbered from the end that gives the substituents

the lowest possible locants (numbers).

Identifying and Naming Substituents: The groups attached to the parent chain are identified.

In this molecule, there is one ethyl group (-CH₂CH₃) and three methyl groups (-CH₃).
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Assigning Locants to Substituents: The position of each substituent on the parent chain is

indicated by a number. The substituents are located at positions 2, 3, 3, and 4.

Alphabetizing Substituents: The substituents are listed in alphabetical order (ethyl before

methyl).

Use of Prefixes: Prefixes such as "di-", "tri-", and "tetra-" are used to indicate the presence of

multiple identical substituents. These prefixes are not considered when alphabetizing.

Following these rules, the correct IUPAC name is 4-Ethyl-2,3,3-trimethylheptane.[4]

A visual representation of the IUPAC naming logic is provided below.
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Start with
Molecular Structure

Identify Longest
Carbon Chain (7 carbons)Step 1

Number Chain for
Lowest Substituent Locants

Step 2

Parent Name:
heptane

Result

Identify Substituents:
- Ethyl at C4

- Methyl at C2
- Methyl at C3
- Methyl at C3

Step 3 Alphabetize Substituents:
Ethyl, Methyl

Step 4 Combine Names with Locants
and Prefixes

Step 5 Final IUPAC Name:
4-Ethyl-2,3,3-trimethylheptane

Final Name
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Grignard Reagent Formation

Alkylation and Subsequent Steps

React 2-bromo-3,3-dimethylpentane
with Mg in dry ether

Formation of
3,3-dimethylpentan-2-ylmagnesium bromide

React Grignard reagent with
4-methyl-2-pentanone

Coupling Step

Acidic Workup

Dehydration of Tertiary Alcohol

Catalytic Hydrogenation
of the resulting alkene

Purification by
Fractional Distillation

4-Ethyl-2,3,3-trimethylheptane

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14545327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

